Cas no 568551-66-6 (5-(azepane-1-sulfonyl)-2-methoxyaniline)

• Product Name: 5-(azepane-1-sulfonyl)-2-methoxyaniline
• CAS No: 568551-66-6
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 3105712
• PubChem ID: 3273476
• Update Time: 2025-07-22

5-(azepane-1-sulfonyl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-(Azepane-1-sulfonyl)-2-methoxy-phenylamine
• 5-(azepane-1-sulfonyl)-2-methoxyaniline
• EN300-05182
• CS-0219874
• 5-[(Hexahydro-1H-azepin-1-yl)sulfonyl]-2-methoxybenzenamine
• AKOS000271064
• Z56893182
• 107-493-2
• TXA55166
• G31654
• SCHEMBL22116077
• HMS2725N23
• 5-(azepan-1-ylsulfonyl)-2-methoxyaniline
• 568551-66-6
• SMR000372819
• CHEMBL1897540
• MLS001003174

• Inchi： 1S/C13H20N2O3S/c1-18-13-7-6-11(10-12(13)14)19(16,17)15-8-4-2-3-5-9-15/h6-7,10H,2-5,8-9,14H2,1H3
• InChI Key： XFSQZKURNBFQQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 284.11946368Da
• Monoisotopic Mass: 284.11946368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-(azepane-1-sulfonyl)-2-methoxyaniline

Introduction to 5-(azepane-1-sulfonyl)-2-methoxyaniline (CAS No. 568551-66-6)

5-(azepane-1-sulfonyl)-2-methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 568551-66-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of an azepane ring and a sulfonyl group attached to a methoxy-substituted aniline core, has garnered attention due to its unique structural and pharmacological properties. The azepane moiety, a saturated eight-membered heterocyclic ring containing nitrogen, contributes to the compound's rigidity and potential for binding interactions with biological targets, while the sulfonyl and methoxy substituents enhance its solubility and metabolic stability, making it a promising candidate for further investigation.

The synthesis of 5-(azepane-1-sulfonyl)-2-methoxyaniline involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the functionalization of the azepane ring, followed by the introduction of the sulfonyl group at the 1-position. Subsequent modifications at the 2-position of the aniline core through methoxylation complete the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to ensure regioselectivity and minimize side products.

In recent years, 5-(azepane-1-sulfonyl)-2-methoxyaniline has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The compound's structural features suggest that it may interact with biological targets in ways that could lead to applications in treating neurological disorders, inflammation, and other diseases. Preliminary computational studies have indicated that the molecule exhibits favorable binding affinities with certain enzymes and receptors, which has sparked interest in its pharmacological profile.

One of the most intriguing aspects of 5-(azepane-1-sulfonyl)-2-methoxyaniline is its ability to modulate biological pathways through selective interactions. The presence of both polar and non-polar regions in its structure allows it to engage with hydrophobic and hydrophilic residues on target proteins, enhancing its potential as a scaffold for drug design. Researchers have hypothesized that this compound could serve as a lead structure for developing small-molecule inhibitors or agonists with therapeutic efficacy.

The chemical properties of 5-(azepane-1-sulfonyl)-2-methoxyaniline, such as its solubility in both organic solvents and aqueous media, make it suitable for various formulation strategies. This versatility is crucial for pharmaceutical applications, where drug delivery systems must be optimized for bioavailability and target specificity. Additionally, the compound's stability under different storage conditions enhances its practicality for industrial-scale production.

Recent advancements in spectroscopic techniques have enabled more detailed characterization of 5-(azepane-1-sulfonyl)-2-methoxyaniline, providing insights into its molecular dynamics and interactions. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structural integrity of the molecule, while mass spectrometry has facilitated high-resolution analysis of its degradation products. These analytical methods are essential for understanding how the compound behaves in vitro and in vivo.

The pharmacokinetic profile of 5-(azepane-1-sulfonyl)-2-methoxyaniline is another area of active investigation. Studies have begun to explore how the molecule is metabolized by enzymes such as cytochrome P450 oxidases and how it is excreted from the body. Understanding these processes is critical for predicting drug efficacy and potential side effects. Initial data suggest that the compound exhibits moderate bioavailability and a reasonable half-life, making it a promising candidate for further development.

In conclusion, 5-(azepane-1-sulfonyl)-2-methoxyaniline (CAS No. 568551-66-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer potential advantages in drug design, particularly for targeting neurological and inflammatory conditions. As research continues to uncover more about its properties and applications, this compound is poised to play a significant role in future therapeutic developments.